Cas no 2228297-22-9 (1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228297-22-9
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5922970
• PubChem ID: 165692779
• Update Time: 2025-05-19

1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine
• 1-[(5-fluoro-2-methoxy-4-methylphenyl)methyl]-N-methylcyclopropan-1-amine
• 2228297-22-9
• EN300-1760520

• Inchi： 1S/C13H18FNO/c1-9-6-12(16-3)10(7-11(9)14)8-13(15-2)4-5-13/h6-7,15H,4-5,8H2,1-3H3
• InChI Key： VUXJLHQZMVTFMP-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CC1(CC1)NC)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228297-22-9)

The compound 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine, identified by its CAS No. 2228297-22-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropane ring and a fluorinated aromatic moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and metabolic regulation.

In recent years, the demand for fluorinated compounds like 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend in precision medicine, where tailored molecular designs are critical. The methoxy and methyl substituents on the aromatic ring further contribute to its lipophilicity, a property highly sought after in blood-brain barrier (BBB) penetration studies. Such characteristics make it a promising candidate for addressing neurodegenerative diseases, a hot topic in contemporary biomedical research.

The synthesis of CAS No. 2228297-22-9 involves multi-step organic reactions, often starting with halogenation and Grignard reactions to assemble the cyclopropylamine core. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a critical factor for pharmaceutical applications. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and energy consumption, a trend reflected in recent publications and patent filings.

From a commercial perspective, 1-(5-fluoro-2-methoxy-4-methylphenyl)methyl-N-methylcyclopropan-1-amine is often categorized under high-value intermediates due to its niche applications. Suppliers and manufacturers emphasize its role in custom synthesis and contract research organizations (CROs), catering to the needs of biotech and pharma companies. Its structure-activity relationship (SAR) studies are frequently cited in discussions about drug repurposing, another trending topic in post-pandemic drug development strategies.

In summary, CAS No. 2228297-22-9 represents a fascinating intersection of chemistry and biology, with its potential yet to be fully unlocked. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing targeted therapies and innovative materials. Its relevance to current research paradigms ensures it remains a keyword-rich subject in academic and industrial discourse.